Cas no 1097060-68-8 (3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid)
1097060-68-8 structure
Product Name:3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid
CAS No:1097060-68-8
MF:C11H15NO5S2
MW:305.370500802994
CID:4571744
Update Time:2023-11-22
3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 3-{[4-(Hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic Acid
- 3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid
-
- Inchi： 1S/C11H15NO5S2/c13-7-8-1-4-12(5-2-8)19(16,17)9-3-6-18-10(9)11(14)15/h3,6,8,13H,1-2,4-5,7H2,(H,14,15)
- InChI Key： OKDMAASSNQVVPZ-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)SC=CC=1S(N1CCC(CO)CC1)(=O)=O
Computed Properties
- Exact Mass: 305.039
- Monoisotopic Mass: 305.039
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 425
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 132A^2
Experimental Properties
- Density: 1.5±0.1 g/cm3
- Melting Point: 143-145 °CEnamineEN300-57125
- Boiling Point: 536.3±58.0 °C at 760 mmHg
- Flash Point: 278.1±32.3 °C
- Vapor Pressure: 0.0±1.5 mmHg at 25°C
3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H948078-25mg |
3-{[4-(Hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic Acid |
1097060-68-8 | 25mg |
$ 70.00 | 2022-06-04 | ||
| TRC | H948078-50mg |
3-{[4-(Hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic Acid |
1097060-68-8 | 50mg |
$ 95.00 | 2022-06-04 | ||
| TRC | H948078-250mg |
3-{[4-(Hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic Acid |
1097060-68-8 | 250mg |
$ 365.00 | 2022-06-04 | ||
| Chemenu | CM475486-250mg |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95%+ | 250mg |
$246 | 2023-01-20 | |
| Chemenu | CM475486-500mg |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95%+ | 500mg |
$444 | 2023-01-20 | |
| Chemenu | CM475486-1g |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95%+ | 1g |
$592 | 2023-01-20 | |
| Enamine | EN300-57125-0.05g |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95% | 0.05g |
$88.0 | 2023-02-09 | |
| Enamine | EN300-57125-0.1g |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95% | 0.1g |
$132.0 | 2023-02-09 | |
| Enamine | EN300-57125-0.25g |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95% | 0.25g |
$188.0 | 2023-02-09 | |
| Enamine | EN300-57125-0.5g |
3-{[4-(hydroxymethyl)piperidin-1-yl]sulfonyl}thiophene-2-carboxylic acid |
1097060-68-8 | 95% | 0.5g |
$353.0 | 2023-02-09 |
3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
1097060-68-8 (3-{4-(Hydroxymethyl)piperidin-1-ylsulfonyl}thiophene-2-carboxylic Acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
